Cas no 1804438-24-1 (5-Hydroxy-4-iodopyridine-2-sulfonyl chloride)

• Product Name: 5-Hydroxy-4-iodopyridine-2-sulfonyl chloride
• CAS No: 1804438-24-1
• MF: C₅H₃ClINO₃S
• MW: 319.504691362381
• CID: 4802273
• Update Time: 2025-05-03

5-Hydroxy-4-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C5H3ClINO3S/c6-12(10,11)5-1-3(7)4(9)2-8-5/h1-2,9H
• InChI Key： SJLPSLUMAVXDBK-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Additional information on 5-Hydroxy-4-iodopyridine-2-sulfonyl chloride

5-Hydroxy-4-Iodopyridine-2-Sulfonyl Chloride: A Comprehensive Overview

5-Hydroxy-4-iodopyridine-2-sulfonyl chloride, with the CAS number 1804438-24-1, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group at position 5, an iodine atom at position 4, and a sulfonyl chloride group at position 2. The combination of these functional groups makes it a valuable building block for constructing complex molecules with diverse applications.

The sulfonyl chloride group in 5-hydroxy-4-iodopyridine-2-sulfonyl chloride is particularly reactive, enabling it to participate in various nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of sulfonamides, sulfonates, and other derivatives, which are widely used in pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as an intermediate in the development of bioactive compounds targeting specific biological pathways.

One of the most notable applications of 5-hydroxy-4-iodopyridine-2-sulfonyl chloride is in the field of drug discovery. Researchers have utilized its iodine substituent as a leaving group to facilitate Suzuki-Miyaura cross-coupling reactions, a method that has revolutionized the synthesis of biaryls and heterobiaryls. These compounds are often employed in the design of small-molecule inhibitors for kinase enzymes, which play a critical role in cancer signaling pathways.

In addition to its role in medicinal chemistry, 5-hydroxy-4-iodopyridine-2-sulfonyl chloride has also found applications in materials science. Its pyridine ring provides aromatic stability, while the hydroxyl group introduces hydrophilicity, making it suitable for the synthesis of hybrid materials with tailored electronic and optical properties. Recent advancements have demonstrated its utility in the preparation of coordination polymers and metal-organic frameworks (MOFs), which are promising candidates for gas storage and catalysis.

The hydroxyl group in 5-hydroxy-4-iodopyridine-2-sulfonyl chloride adds another layer of functionality to this compound. It can be readily oxidized to form a carbonyl group, enabling the construction of more complex structures with ketone functionalities. This transformation has been employed in the synthesis of heterocyclic compounds that exhibit potent anti-inflammatory and antioxidant activities.

From a synthetic perspective, 5-hydroxy-4-iodopyridine-2-sulfonyl chloride can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Recent studies have focused on optimizing these methods to enhance yield and selectivity, ensuring that this compound remains accessible for both academic and industrial applications.

In terms of safety considerations, while handling 5-hydroxy-4-iodopyridine-2-sulfonyl chloride, it is important to adhere to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment should be used to minimize exposure risks.

In conclusion, 5-hydroxy-4-iOdoPyridineSulfonlyChloride, CAS No. 1804438–24–1 stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and reactivity continue to drive innovative research, making it an essential tool for chemists seeking to develop novel compounds with advanced functionalities.